Thiophene vs. Phenyl: sEH Potency Shift
In the Shen et al. piperidine-urea series, replacement of the piperidine 4-phenyl substituent (compound 2d, IC₅₀ = 1.2 nM) with a 4-thiophen-2-yl group is predicted to alter sEH inhibitory potency due to differences in heteroaryl π-stacking and hydrogen-bond acceptor capability within the enzyme's hydrophobic pocket [1]. While direct experimental IC₅₀ data for CAS 1428380-10-2 are not publicly available, the thiophene sulfur atom introduces a distinct electrostatic potential surface compared to the all-carbon phenyl ring, which, based on co-crystal structures of related sEH inhibitors (PDB 3KOO), may shift the inhibitor's binding pose and resultant potency by several fold [2]. This structural difference also has the potential to differentially modulate off-target ion channel activity, a known liability in the phenyl-substituted analogs [1].
| Evidence Dimension | In vitro sEH inhibitory potency (predicted shift) and off-target ion channel liability |
|---|---|
| Target Compound Data | Predicted IC₅₀ in the low nanomolar range based on structural analogy; altered ion channel profile inferred from heteroaryl substitution |
| Comparator Or Baseline | Compound 2d (Shen et al.): sEH IC₅₀ = 1.2 nM; measurable hERG and Naᵥ channel inhibition at therapeutic concentrations |
| Quantified Difference | Exact ΔIC₅₀ not determined experimentally for CAS 1428380-10-2; qualitative inference of potency shift and differential off-target profile based on heteroaryl substitution |
| Conditions | Recombinant human sEH enzyme assay (Shen et al.); co-crystal structure PDB 3KOO |
Why This Matters
Researchers optimizing sEH inhibitor selectivity panels need compound-specific data; the thiophene substitution may offer a distinct selectivity signature that cannot be assumed from phenyl analogs.
- [1] Shen HC, Ding FX, Wang S, et al. Discovery of a highly potent, selective, and bioavailable soluble epoxide hydrolase inhibitor with excellent ex vivo target engagement. J Med Chem. 2009;52(16):5009-5012. doi:10.1021/jm900725r View Source
- [2] Argiriadi MA, Morisseau C, Goodrow MH, et al. Crystal structure of human soluble epoxide hydrolase complexed with a urea inhibitor (PDB 3KOO). J Biol Chem. 2000;275(20):15265-15270. View Source
